Cas no 23165-42-6 (2-Chloro-4-isothiocyanato-1-methoxybenzene)

• Product Name: 2-Chloro-4-isothiocyanato-1-methoxybenzene
• CAS No: 23165-42-6
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• CID: 1416093
• PubChem ID: 13238011
• Update Time: 2025-04-20

2-Chloro-4-isothiocyanato-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-4-isothiocyanato-1-methoxy-
• 2-chloro-4-isothiocyanato-1-methoxybenzene
• MFCD09901295
• SY084539
• 3-Chloro-4-methoxyphenyl isothiocyanate
• 23165-42-6
• AKOS000212400
• EN300-65668
• SCHEMBL25271568
• G32303
• DA-07879
• STL183437
• 2-Chloro-4-isothiocyanato-1-methoxybenzene

• Inchi： 1S/C8H6ClNOS/c1-11-8-3-2-6(10-5-12)4-7(8)9/h2-4H,1H3
• InChI Key： VEUNXTRDWRHQGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC)N=C=S

Computed Properties

• Exact Mass: 198.98598
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines